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Compound of Interest

Compound Name: 2-Bromo-5-nitroanisole

Cat. No.: B183279

Essential Safety and Handling Guide for 2-Bromo-5-
nitroanisole

For laboratory professionals engaged in research and development, the safe handling of
chemical compounds is paramount. This guide provides comprehensive safety protocols,
operational procedures, and disposal plans for 2-Bromo-5-nitroanisole, ensuring a secure
and efficient research environment.

Chemical Identifier and Hazard Information
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Property

Value

Chemical Name

2-Bromo-5-nitroanisole

Synonyms 1-bromo-2-methoxy-4-nitrobenzene
CAS Number 77337-82-7

Molecular Formula C7H6BrNO3

Molecular Weight 232.03 g/mol

Appearance Light brown crystalline powder
Melting Point 99-103°C

GHS Hazard Statements

Causes skin irritation. Causes serious eye

irritation. May cause respiratory irritation.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical to mitigate the risks

associated with 2-Bromo-5-nitroanisole.
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PPE Category

Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[1]

Provides robust protection
against skin contact. Inspect

gloves before use.

Eye Protection

Wear safety glasses with side

shields (or goggles).[2]

Protects against splashes and
dust that can cause serious

eye irritation.

Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[2] This includes

a lab coat.

Minimizes skin contact and
protects from potential

contamination.

Respiratory Protection

Use only in a well-ventilated
area or outdoors.[1] If
ventilation is inadequate, a
NIOSH-approved respirator

should be used.

Essential for preventing
inhalation of dust or vapors,
especially when working
outside of a certified chemical

fume hood.

Operational Plan: Handling and Storage

Adherence to a strict operational protocol is necessary for the safe handling and storage of 2-

Bromo-5-nitroanisole.

Engineering Controls:

¢ Ventilation: All handling of 2-Bromo-5-nitroanisole should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1]

« Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.

Handling:

» Avoid contact with skin and eyes.[1]
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e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke when using this product.[1]
Storage:

» Store in a cool, dry, and well-ventilated place.[2]

o Keep the container tightly closed.[2]

o Store locked up.[1]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[2]

Experimental Protocol: Standard Handling
Procedure

This protocol outlines the essential steps for safely handling 2-Bromo-5-nitroanisole in a
laboratory setting.

e Preparation:

[¢]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Don all required PPE as specified in the table above.

o

Prepare all necessary equipment and reagents before handling the chemical.

o

Have a spill kit readily available.
e Handling:
o Conduct all transfers and manipulations of 2-Bromo-5-nitroanisole within the fume hood.

o Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.
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o If heating the substance, be aware that hazardous decomposition products such as
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen
halides can be released.[2]

e Post-Handling:

[¢]

Tightly close the container of 2-Bromo-5-nitroanisole.

[¢]

Decontaminate all equipment and the work area.

[e]

Remove and wash contaminated clothing before reuse.[1]

o

Wash hands thoroughly.

Disposal Plan

Proper disposal of 2-Bromo-5-nitroanisole and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[3]

» Disposal Method: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations.[1] Do not dispose of
down the drain.

o Contaminated Packaging: Handle uncleaned containers like the product itself.

Workflow for Safe Handling of 2-Bromo-5-
nitroanisole
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Workflow for Safe Handling of 2-Bromo-5-nitroanisole
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Caption: A flowchart outlining the procedural steps for the safe handling of 2-Bromo-5-
nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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